![molecular formula C20H22N2O4 B2722774 2-(3-methoxyphenoxy)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)acetamide CAS No. 922925-08-4](/img/structure/B2722774.png)
2-(3-methoxyphenoxy)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)acetamide
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Description
2-(3-methoxyphenoxy)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H22N2O4 and its molecular weight is 354.406. The purity is usually 95%.
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Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
Studies on chloroacetamide herbicides, including acetochlor and metolachlor, highlight their metabolism in human and rat liver microsomes, revealing insights into potential toxicological and environmental impacts. These studies might provide methodologies applicable to understanding the metabolism of complex acetamides in biological systems (Coleman et al., 2000).
Pharmacological Characterization of Opioid Receptor Antagonists
Research into κ-opioid receptor antagonists, such as 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine, demonstrates the process of discovering novel therapeutic agents. This could inform strategies for investigating the biological interactions and potential therapeutic applications of complex acetamides (Grimwood et al., 2011).
Complete Oxidation of Pesticides by Photoassisted Fenton Reaction
The degradation of metolachlor using the photoassisted Fenton reaction points to methods for environmental remediation of hazardous compounds. This research might offer chemical reaction pathways relevant to the degradation or modification of “2-(3-methoxyphenoxy)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)acetamide” for environmental safety (Pignatello & Sun, 1995).
Polymers with Pharmacological Activity
The development of polymers incorporating 4-methoxyphenylacetic acid derivatives showcases the synthesis and potential medical applications of polymers derived from pharmacologically active acetamides. This could suggest a pathway for developing polymeric materials based on complex acetamides for medical applications (Román & Gallardo, 1992).
Chemoselective Acetylation
The chemoselective acetylation of 2-aminophenol to produce N-(2-Hydroxyphenyl)acetamide using immobilized lipase highlights catalytic strategies for the selective modification of acetamide derivatives. This research could inform selective synthesis or modification strategies for “this compound” (Magadum & Yadav, 2018).
Properties
IUPAC Name |
2-(3-methoxyphenoxy)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-14-11-15(8-9-18(14)22-10-4-7-20(22)24)21-19(23)13-26-17-6-3-5-16(12-17)25-2/h3,5-6,8-9,11-12H,4,7,10,13H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQUONDXSCYCBCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)COC2=CC=CC(=C2)OC)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.